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Compound of Interest

Compound Name: C19H26ClN7O

Cat. No.: B10986042

Get Quote

Technical Whitepaper: Aminopurvalanol A (C19H26ClN7O) A High-Fidelity Chemical Probe for

Cyclin-Dependent Kinase Modulation[1]

Executive Summary
This technical guide provides a comprehensive analysis of Aminopurvalanol A

(C19H26ClN7O), a potent, cell-permeable, and ATP-competitive inhibitor of Cyclin-Dependent

Kinases (CDKs).[1] Distinguished from its parent compound Purvalanol A by a 3-amino

substitution on the anilino ring, this molecule serves not only as a pharmacological inhibitor but

also as a critical ligand for affinity chromatography applications.[1] This whitepaper details its

physicochemical properties, mechanism of action, biological efficacy, and validated

experimental protocols for use in oncology and cell biology research.[1]

Chemical Identity & Physicochemical Properties
Aminopurvalanol A is a 2,6,9-trisubstituted purine derivative.[1][2] Its structural specificity allows

it to occupy the ATP-binding pocket of CDKs with high affinity, forming hydrogen bonds with the

hinge region of the kinase.[1]
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Property Specification

Common Name Aminopurvalanol A

CAS Number 220792-57-4

IUPAC Name
(2R)-2-[[6-[(3-amino-5-chlorophenyl)amino]-9-

propan-2-ylpurin-2-yl]amino]-3-methylbutan-1-ol

Molecular Formula C19H26ClN7O

Molecular Weight 403.91 g/mol

Solubility
DMSO (100 mM), Ethanol (50 mM), Poorly

soluble in water

Appearance Off-white to pale yellow solid

Purity Standard ≥98% (HPLC)

Structural Insight: The presence of the primary amine (–NH₂) at the meta position of the C6-

anilino ring is the defining feature.[1] This group points towards the solvent-accessible region

when bound to CDK, making it an ideal "handle" for covalent attachment to solid supports (e.g.,

agarose or magnetic beads) without disrupting the ATP-binding pharmacophore.[1]

Mechanism of Action (MoA)
Target Specificity & Binding Kinetics
Aminopurvalanol A functions as a reversible, ATP-competitive inhibitor.[1] It targets the highly

conserved ATP-binding cleft between the N- and C-terminal lobes of the kinase domain.[1]

Primary Targets:

Cdk1/Cyclin B: IC₅₀ ≈ 33 nM (G2/M transition control)[1]

Cdk2/Cyclin A: IC₅₀ ≈ 33 nM (S-phase progression)[1]

Cdk2/Cyclin E: IC₅₀ ≈ 28 nM (G1/S transition)[1]

Cdk5/p35: IC₅₀ ≈ 20 nM (Neuronal signaling)[1][2]
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Secondary Targets (High Concentration):

ERK1/2: IC₅₀ > 3 µM (significantly lower affinity than CDKs)[1]

DYRK1A: Moderate inhibition observed.[1]

Pathway Modulation Diagram
The following diagram illustrates the intervention points of Aminopurvalanol A within the cell

cycle signaling cascade.
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Figure 1: Mechanism of Action.[1][2][3] Aminopurvalanol A potently inhibits CDK1 and CDK2

complexes, arresting the cell cycle at G1/S and G2/M boundaries.[1]

Biological Activity & Applications
Cell Cycle Arrest & Apoptosis
Treatment with Aminopurvalanol A typically results in a swift arrest of cells at the G2/M

boundary due to CDK1 inhibition.[1] Prolonged exposure leads to the induction of apoptosis,

characterized by:

Downregulation of anti-apoptotic proteins (e.g., Mcl-1, Survivin).[1]

Mitochondrial membrane depolarization.[1]

Caspase-3 activation.[1]

Affinity Chromatography (Target Identification)
The unique utility of Aminopurvalanol A lies in its application for chemical proteomics.[1]

Protocol Logic: The free amino group allows coupling to NHS-activated Sepharose or

carboxyl-coated magnetic beads.[1]

Result: This creates an affinity matrix to pull down CDKs and associated proteins from

complex cell lysates, enabling the study of the "CDK interactome."[1]

Experimental Protocols
Protocol A: Preparation of Stock Solutions

Solvent: Dimethyl Sulfoxide (DMSO), anhydrous grade.[1]

Concentration: Prepare a 10 mM master stock.

Calculation: Dissolve 4.04 mg of Aminopurvalanol A in 1.0 mL of DMSO.

Storage: Aliquot into small volumes (e.g., 50 µL) and store at -20°C. Avoid repeated freeze-

thaw cycles to prevent hydrolysis or precipitation.[1]
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Protocol B: In Vitro Kinase Inhibition Assay
Objective: Determine IC₅₀ values for CDK1/Cyclin B.

Reaction Mix: Prepare kinase buffer (50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.1

mg/mL BSA).

Substrate: Use Histone H1 (1 mg/mL) as the phospho-acceptor.[1]

Inhibitor Series: Prepare serial dilutions of Aminopurvalanol A (0.1 nM to 10 µM) in kinase

buffer.

Initiation: Add 10 µM ATP (spiked with [γ-³³P]ATP, 0.5 µCi) and 10 ng recombinant

CDK1/Cyclin B enzyme.

Incubation: Incubate at 30°C for 30 minutes.

Termination: Spot reaction onto P81 phosphocellulose paper.

Wash: Wash filters 3x with 0.75% phosphoric acid to remove unbound ATP.

Quantification: Measure incorporated radioactivity via liquid scintillation counting.

Protocol C: Cell Cycle Analysis via Flow Cytometry
Objective: Visualize G2/M arrest in HeLa cells.

Seeding: Plate HeLa cells at 2 x 10⁵ cells/well in a 6-well plate. Allow attachment (24h).

Treatment: Treat with 5 µM Aminopurvalanol A for 24 hours. Include a DMSO vehicle control

(0.1%).

Harvest: Trypsinize cells, wash with PBS.

Fixation: Resuspend pellet in 300 µL PBS. Add 700 µL ice-cold 100% ethanol dropwise while

vortexing. Fix at -20°C for >2 hours.

Staining:
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Wash cells with PBS.[1]

Resuspend in 500 µL PI/RNase Staining Buffer (Propidium Iodide + RNase A).[1]

Incubate 30 mins at 37°C in the dark.

Acquisition: Analyze on a flow cytometer (Excitation 488 nm, Emission ~600 nm).

Analysis: Gate single cells and analyze histogram for G1 (2N), S, and G2/M (4N) peaks.
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Figure 2: Standardized workflow for assessing cell cycle arrest using Aminopurvalanol A.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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